Cas no 2094621-99-3 (N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide)

• Product Name: N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide
• CAS No: 2094621-99-3
• MF: C₁₄H₁₅Cl₂NO₄
• MW: 332.179202318192
• CID: 5783163
• PubChem ID: 126837150
• Update Time: 2025-06-12

N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dichloroprop-2-enyl)-3-(4-formyl-2-methoxyphenoxy)propanamide
• N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide
• Z2732438652
• EN300-26577363
• AKOS034001445
• 2094621-99-3

• Inchi： 1S/C14H15Cl2NO4/c1-20-12-8-10(9-18)2-3-11(12)21-7-5-14(19)17-6-4-13(15)16/h2-4,8-9H,5-7H2,1H3,(H,17,19)
• InChI Key： PQGMOSKHJUVWLV-UHFFFAOYSA-N
• SMILES： Cl/C(=C/CNC(CCOC1C=CC(C=O)=CC=1OC)=O)/Cl

Computed Properties

• Exact Mass: 331.0378133g/mol
• Monoisotopic Mass: 331.0378133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų

Additional information on N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide

Professional Introduction to N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide (CAS No. 2094621-99-3)

N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide, identified by its CAS number 2094621-99-3, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The structural features of N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide are meticulously designed to interact with biological targets in a highly specific manner. The presence of both chloro and formyl functional groups, along with the methoxy-substituted phenoxyl moiety, contributes to its unique chemical properties. These features not only enhance its solubility and bioavailability but also facilitate its binding to specific enzymes and receptors, which is crucial for therapeutic applications.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate inflammatory pathways and immune responses. N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide has emerged as a potential candidate in this area due to its ability to interact with key signaling molecules involved in inflammation. Studies have shown that this compound can inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators.

The formyl group in the molecule plays a critical role in its biological activity. It serves as a reactive site for post-translational modifications, allowing the compound to form covalent bonds with target proteins. This interaction not only enhances the duration of its effect but also increases its specificity. Additionally, the methoxy-substituted phenoxyl moiety contributes to the compound's stability and bioavailability, ensuring that it remains active within the biological system for an extended period.

One of the most compelling aspects of N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide is its potential application in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can significantly reduce inflammation and pain without causing significant side effects. The ability to modulate multiple pathways simultaneously makes it an attractive candidate for developing combination therapies that can address complex diseases more effectively.

The synthesis of N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has enabled researchers to construct the complex molecular framework efficiently. These synthetic strategies not only improve yield but also enhance the purity of the final product, which is essential for pharmaceutical applications.

In addition to its therapeutic potential, N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide has shown promise in other areas of research as well. For instance, it has been explored as a tool compound in biochemical assays due to its ability to interact with specific targets. This has facilitated a deeper understanding of cellular signaling pathways and has provided valuable insights into the development of new drugs.

The future prospects for N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide are vast. Ongoing research is focused on optimizing its pharmacokinetic properties and exploring new therapeutic applications. With advancements in computational chemistry and high-throughput screening technologies, researchers are able to identify new analogs with improved efficacy and reduced side effects. This iterative process of design, synthesis, and evaluation is crucial for bringing innovative drugs to market.

In conclusion, N-(3,3-dichloroprop-2-en-1-yl)-3-(4-formyl-2-methoxyphenoxy)propanamide (CAS No. 2094621-99-3)) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable tool for developing new treatments for various diseases. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in future medical advancements.